5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H8BrClN2O/c15-10-5-3-4-9(8-10)14-17-13(18-19-14)11-6-1-2-7-12(11)16/h1-8H
• InChI Key: VINGGSBKWJVCCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)C3=CC(=CC=C3)Br)Cl
• Molecular Formula: C14H8BrClN2O
• Molecular Weight: 335.58 g/mol

Description

5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been studied for its potential applications in various fields. In medicinal chemistry, this compound has been tested for its antimicrobial, anti-inflammatory, and anticancer activities. It has also been studied for its potential as a photosensitizer for photodynamic therapy. In the field of materials science, 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been investigated for its use as a building block for the synthesis of organic semiconductors and as a dopant for organic light-emitting diodes.

Mechanism of Action

The mechanism of action of 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been studied extensively. In medicinal chemistry, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have antibacterial and antifungal activities by inhibiting the growth of bacterial and fungal cells. In the field of materials science, the mechanism of action of 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole as a building block for organic semiconductors involves its ability to form π-conjugated systems that facilitate charge transport.
Biochemical and Physiological Effects
5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been shown to have several biochemical and physiological effects. In medicinal chemistry, this compound has been shown to induce DNA damage and inhibit the activity of enzymes involved in DNA replication and repair. It has also been shown to inhibit the activity of enzymes involved in inflammation and cell proliferation. In the field of materials science, 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been shown to improve the charge transport properties of organic semiconductors and enhance the efficiency of organic light-emitting diodes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole in lab experiments is its versatility. This compound can be used in medicinal chemistry, materials science, and other fields. Another advantage is its relatively simple synthesis method, which makes it accessible to researchers. However, one of the limitations of using 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on cancer cells, but it may also have harmful effects on healthy cells.

Future Directions

There are several future directions for the study of 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole. In medicinal chemistry, this compound can be further studied for its potential as a therapeutic agent for various diseases. In materials science, 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole can be further investigated for its use in the development of organic semiconductors and other electronic devices. Additionally, the potential toxicity of this compound can be further studied to determine its safety for human use.
Conclusion
In conclusion, 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of new therapeutic agents and electronic devices.

Synthesis Methods

The synthesis of 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been reported using different methods. One of the most commonly used methods involves the reaction of 3-bromoaniline and 2-chlorobenzoyl chloride in the presence of triethylamine and triphosgene. The resulting product is then treated with hydrazine hydrate to obtain 5-(3-bromophenyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole. Other methods include the reaction of 3-bromoaniline and 2-chlorobenzohydrazide in the presence of phosphorus oxychloride and the reaction of 3-bromoaniline and 2-chlorobenzonitrile in the presence of sodium azide.